Cas no 1226814-83-0 (4-(1-Morpholin-4-ylethyl)phenylboronic Acid)

• Product Name: 4-(1-Morpholin-4-ylethyl)phenylboronic Acid
• CAS No: 1226814-83-0
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD09864341
• CID: 1085184
• PubChem ID: 45791105
• Update Time: 2025-11-02

4-(1-Morpholin-4-ylethyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(1-Morpholinoethyl)phenyl)boronic acid
• [4-(1-morpholin-4-ylethyl)phenyl]boronic acid
• 4-(1-morpholinoethyl)phenylboronic acid
• (4-[1-(4-MORPHOLINYL)ETHYL]PHENYL)BORONIC ACID
• {4-[1-(4-morpholinyl)ethyl]phenyl}boronic acid
• AB53837
• Ambcb4015557
• KB-212245
• MolPort-016-631-036
• SureCN2558602
• SCHEMBL2558602
• DA-14073
• 1226814-83-0
• CS-0173782
• AKOS022183868
• 4-[1-(MORPHOLIN-4-YL)ETHYL]PHENYLBORONIC ACID
• (4-(1-MORPHOLINOETHYL)PHENYL)BORONICACID
• MFCD09864341
• (4-[1-(4-Morpholinyl)ethyl]phenyl)boronic acid, AldrichCPR
• AS-49579
• I12296
• 4-(1-Morpholin-4-ylethyl)phenylboronic Acid

• MDL： MFCD09864341
• Inchi： 1S/C12H18BNO3/c1-10(14-6-8-17-9-7-14)11-2-4-12(5-3-11)13(15)16/h2-5,10,15-16H,6-9H2,1H3
• InChI Key： DFTTWASDXFJMSP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 235.1379736g/mol
• Monoisotopic Mass: 235.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(1-Morpholin-4-ylethyl)phenylboronic Acid

4-(1-Morpholin-4-ylethyl)phenylboronic Acid (CAS 1226814-83-0): A Versatile Boronic Acid Derivative for Cross-Coupling Reactions

4-(1-Morpholin-4-ylethyl)phenylboronic Acid (CAS 1226814-83-0) is an organoboron compound that has gained significant attention in pharmaceutical research and material science due to its unique structural features. This boronic acid derivative contains both a morpholine moiety and a phenylboronic acid group, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions, one of the most important carbon-carbon bond forming reactions in modern synthetic chemistry.

The compound's molecular structure features a phenylboronic acid group attached to a morpholine-containing side chain through an ethyl linker. This particular arrangement enhances both the solubility and stability of the compound in various organic solvents, while maintaining excellent reactivity in palladium-catalyzed coupling reactions. Researchers have found that the electron-donating effect of the morpholine group can significantly influence the reactivity of the boronic acid moiety in cross-coupling applications.

In pharmaceutical applications, 4-(1-Morpholin-4-ylethyl)phenylboronic Acid serves as a key building block for the synthesis of various biologically active molecules. Its structural features make it particularly valuable for creating drug candidates targeting neurological disorders, given that the morpholine ring is a common pharmacophore in CNS-active compounds. Recent studies have explored its use in developing proteasome inhibitors and kinase modulators, addressing current research trends in cancer therapy and neurodegenerative diseases.

The compound's utility extends beyond medicinal chemistry into materials science, where it has been employed in the synthesis of organic electronic materials and functional polymers. The combination of boronic acid functionality with the morpholine group allows for the creation of materials with tunable electronic properties and enhanced processability. This has become particularly relevant with the growing interest in organic photovoltaics and OLED technologies, where researchers are constantly seeking new molecular building blocks.

From a synthetic chemistry perspective, 4-(1-Morpholin-4-ylethyl)phenylboronic Acid offers several advantages. The morpholine group improves the compound's stability against protodeboronation, a common side reaction in Suzuki couplings, while the boronic acid group maintains excellent reactivity with various aryl halides. This balance between stability and reactivity makes it particularly valuable for multi-step synthetic sequences where intermediate stability is crucial.

Recent advances in flow chemistry and continuous processing have further increased the demand for stable, highly reactive boronic acid derivatives like 4-(1-Morpholin-4-ylethyl)phenylboronic Acid. Its compatibility with these modern synthetic methodologies positions it as an important reagent in the pharmaceutical industry's shift toward more efficient, scalable production processes.

The compound's physical properties include good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and tetrahydrofuran (THF), while being only sparingly soluble in water. This solubility profile makes it convenient for various synthetic applications while allowing for easy purification procedures. The morpholine moiety contributes to the compound's relatively high boiling point and thermal stability compared to simpler phenylboronic acid derivatives.

In analytical applications, 4-(1-Morpholin-4-ylethyl)phenylboronic Acid has shown promise as a derivatization agent for the detection of diols and carbohydrates. The growing field of glycomics and glycobiology has created new opportunities for boronic acid-based reagents in analytical chemistry and diagnostics, aligning with current research trends in biomarker discovery and point-of-care testing.

From a commercial perspective, the demand for specialized boronic acids like 4-(1-Morpholin-4-ylethyl)phenylboronic Acid has been steadily increasing. Pharmaceutical companies and contract research organizations are particularly interested in such structurally complex boronic acids that can serve as key intermediates in the synthesis of patentable drug candidates. The compound's CAS number (1226814-83-0) has become increasingly cited in patent literature and scientific publications over the past decade.

Quality control of 4-(1-Morpholin-4-ylethyl)phenylboronic Acid typically involves analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in synthetic applications, particularly in pharmaceutical synthesis where stringent quality standards must be met. Suppliers often provide detailed certificates of analysis that include information on residual solvents and byproducts.

Storage recommendations for 4-(1-Morpholin-4-ylethyl)phenylboronic Acid typically include protection from moisture and storage under inert atmosphere at low temperatures. While the morpholine group enhances stability compared to simpler boronic acids, proper storage conditions are still essential to maintain the compound's reactivity over extended periods. These handling considerations are particularly important for researchers working in high-throughput screening and automated synthesis platforms.

The future research directions for 4-(1-Morpholin-4-ylethyl)phenylboronic Acid and related compounds appear promising. Areas of particular interest include its potential application in bioconjugation chemistry, metal-organic frameworks (MOFs), and covalent organic frameworks (COFs). These emerging fields align with current scientific trends toward smart materials and targeted drug delivery systems, suggesting that the importance of such specialized boronic acids will continue to grow.